Cas no 91043-70-8 (1,4,7,10-Tetraoxa-13-azacyclopentadecane,13-(methoxymethyl)-)

• Product Name: 1,4,7,10-Tetraoxa-13-azacyclopentadecane,13-(methoxymethyl)-
• CAS No: 91043-70-8
• MF: C₁₂H₂₅NO₅
• MW: 263.330604314804
• CID: 805474
• Update Time: 2024-02-02

1,4,7,10-Tetraoxa-13-azacyclopentadecane,13-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraoxa-13-azacyclopentadecane,13-(methoxymethyl)-
• N-Methoxymethylmonoaza-15-crown-5 ether
• N-METHOXYMETHYLAZA-15-CROWN-5, 96
• 1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-(methoxymethyl)-

• Inchi： 1S/C12H25NO5/c1-14-12-13-2-4-15-6-8-17-10-11-18-9-7-16-5-3-13/h2-12H2,1H3
• InChI Key： IOEJXOKMRYICIR-UHFFFAOYSA-N
• SMILES： O1CCN(COC)CCOCCOCCOCC1

Computed Properties

• Exact Mass: 264.181098
• Monoisotopic Mass: 264.181098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 50.6

Experimental Properties

• Color/Form: Not available
• Density: 1.1122 (rough estimate)
• Boiling Point: 406.57°C (rough estimate)
• Flash Point: 106.3°C
• Refractive Index: 1.4780 (estimate)
• Solubility: Not available